Cas no 2172208-36-3 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• CAS No: 2172208-36-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6574206
• PubChem ID: 165812357
• Update Time: 2025-07-27

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• 2172208-36-3
• EN300-1520811
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C24H26N2O6/c1-14(23(28)29)10-25-22(27)20-11-31-13-21(20)26-24(30)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： JSQXKNYIAZFADB-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NCC(C(=O)O)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172208-36-3): A Comprehensive Overview

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172208-36-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Oxazolidinone-Proline Derivative, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The core structure of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an oxazolidinone ring, and a proline derivative. The Fmoc group is widely used in peptide synthesis to protect the amino group, ensuring that the desired chemical reactions occur selectively and efficiently. The oxazolidinone ring, on the other hand, imparts additional stability and functional versatility to the molecule, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of Fmoc-Oxazolidinone-Proline Derivative in various therapeutic areas. One notable application is in the development of antibiotics targeting multidrug-resistant bacteria. The oxazolidinone moiety has been shown to exhibit potent antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). This property makes it a promising candidate for addressing the growing global challenge of antibiotic resistance.

In addition to its antibacterial properties, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid has also shown potential in the treatment of neurodegenerative diseases. Research has indicated that compounds with similar structural features can modulate protein-protein interactions involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these interactions could lead to the development of novel therapies that target specific molecular pathways implicated in these disorders.

The synthesis of Fmoc-Oxazolidinone-Proline Derivative involves a series of well-defined chemical reactions, including the formation of the oxazolidinone ring and the attachment of the Fmoc protecting group. These synthetic steps are crucial for ensuring the purity and stability of the final product, which is essential for both research and pharmaceutical applications. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process, making it more efficient and scalable.

The physicochemical properties of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid have been extensively characterized using various analytical methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, solubility, and stability under different conditions. Such information is critical for optimizing its use in both laboratory settings and clinical trials.

Clinical trials involving compounds derived from Fmoc-Oxazolidinone-Proline Derivative have shown promising results. For instance, a phase II clinical trial evaluating an antibiotic containing this scaffold demonstrated significant efficacy against MRSA infections with minimal side effects. These findings underscore the potential of this compound class to address unmet medical needs and improve patient outcomes.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172208-36-3) represents a versatile and promising compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play a significant role in the development of new drugs targeting a wide range of diseases.